Cas no 82978-03-8 (4-O-tert-Butyldimethylsilyl Epi Lovastatin)

• Product name: 4-O-tert-Butyldimethylsilyl Epi Lovastatin
• CAS No: 82978-03-8
• MF: C₃₀H₅₀O₅Si
• MW: 518.80100
• CID: 1058773
• PubChem ID: 71314413

4-O-tert-Butyldimethylsilyl Epi Lovastatin Chemical and Physical Properties

Names and Identifiers

• 4-O-tert-Butyldimethylsilyl Epi Lovastatin
• [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2R)-2-methylbutanoate
• DTXSID40747265
• 82978-03-8
• (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-{[tert-Butyl(dimethyl)silyl]oxy}-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2R)-2-methylbutanoate

• Inchi： InChI=1S/C30H50O5Si/c1-10-20(3)29(32)34-26-16-19(2)15-22-12-11-21(4)25(28(22)26)14-13-23-17-24(18-27(31)33-23)35-36(8,9)30(5,6)7/h11-12,15,19-21,23-26,28H,10,13-14,16-18H2,1-9H3/t19-,20+,21-,23+,24+,25-,26-,28-/m0/s1
• InChI Key： YZUJIMXHROAZNZ-LLDGAUDVSA-N
• SMILES： CCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)C

Computed Properties

• Exact Mass: 518.34300
• Monoisotopic Mass: 518.34275123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 7.22500